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Compound of Interest

Compound Name: N-Boc-nortropinone

Cat. No.: B7852125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Boc-nortropinone, also known by its systematic name tert-butyl 3-oxo-8-

azabicyclo[3.2.1]octane-8-carboxylate, is a key synthetic intermediate in the field of medicinal

chemistry and drug development.[1] Its rigid bicyclic structure, derived from the tropane alkaloid

scaffold, combined with the presence of a tert-butoxycarbonyl (Boc) protecting group, makes it

a versatile building block for the synthesis of a wide range of biologically active molecules.[1]

This guide provides a comprehensive overview of its chemical properties, synthesis, and

applications.

Physicochemical Properties
N-Boc-nortropinone is an off-white to white or light brown crystalline solid at room

temperature.[2][3] It has limited solubility in water but is more soluble in organic solvents such

as chloroform, methanol, and dichloromethane. A summary of its key quantitative data is

presented below.
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Property Value References

Molecular Formula C₁₂H₁₉NO₃

Molecular Weight 225.28 g/mol

CAS Number 185099-67-6

Melting Point 70-74 °C

Boiling Point 325.8 °C at 760 mmHg

Density 1.139 g/cm³

Flash Point 150.8 °C

Purity ≥98.0% (HPLC)

Synthesis and Experimental Protocols
The synthesis of N-Boc-nortropinone typically involves the protection of the secondary amine

of nortropinone using di-tert-butyl dicarbonate (Boc₂O). This reaction is a standard procedure in

organic synthesis for introducing the Boc protecting group.

Reaction Principle:

The synthesis is based on the nucleophilic attack of the nitrogen atom of the nortropinone on

the electrophilic carbonyl carbon of di-tert-butyl dicarbonate. A base is often used to facilitate

the reaction and neutralize any acidic byproducts.

General Experimental Protocol:

Materials and Reagents:

Nortropinone or Nortropinone hydrochloride

Di-tert-butyl dicarbonate (Boc₂O)

A suitable base (e.g., triethylamine, sodium bicarbonate)

Anhydrous solvent (e.g., dichloromethane (DCM), tetrahydrofuran (THF))
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Deionized water

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

Dissolve nortropinone (1.0 equivalent) in the chosen anhydrous solvent in a round-bottom

flask equipped with a magnetic stirrer.

Add the base (1.5-2.0 equivalents) to the solution. If starting from nortropinone

hydrochloride, a stronger base or a larger excess may be required.

Slowly add a solution of di-tert-butyl dicarbonate (1.1-1.2 equivalents) in the same solvent

to the stirred mixture. The reaction may be exothermic.

Stir the reaction mixture at room temperature for several hours (typically 12-24 hours). The

progress of the reaction should be monitored by Thin-Layer Chromatography (TLC).

Once the reaction is complete (as indicated by the disappearance of the starting material

on TLC), the reaction mixture is worked up. This typically involves diluting the mixture with

water and transferring it to a separatory funnel.

Extract the aqueous layer with an organic solvent like dichloromethane or ethyl acetate (3

times).

Combine the organic layers and wash with brine.

Dry the combined organic phase over anhydrous sodium sulfate or magnesium sulfate,

filter, and concentrate the solvent using a rotary evaporator.

The crude product can be purified by silica gel column chromatography to yield pure N-
Boc-nortropinone.
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Synthetic Utility and Logical Workflow
N-Boc-nortropinone serves as a crucial precursor in multi-step syntheses. The Boc protecting

group can be readily removed under acidic conditions, unmasking the secondary amine for

further functionalization. This strategic protection and deprotection is fundamental in the

synthesis of complex tropane derivatives, including opioid receptor modulators.
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Caption: Synthetic workflow for N-Boc-nortropinone and its subsequent use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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